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Compound of Interest

Compound Name: 2-Fluorobenzoyl chloride

Cat. No.: B118832

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties,
synthesis, and applications of 2-Fluorobenzoyl chloride, a key intermediate in organic
synthesis and pharmaceutical research. Its utility in creating fluorinated compounds makes it a
valuable reagent in the development of agrochemicals and pharmaceuticals, where the fluorine
substituent can enhance biological activity and stability.[1][2]

Core Molecular and Physical Properties

The fundamental quantitative data for 2-Fluorobenzoyl chloride are summarized below. This
information is critical for reaction planning, safety protocols, and analytical characterization.
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Property Value Citations
Molecular Formula C7H4CIFO [11[3114115]
Molecular Weight 158.56 g/mol [11[3]1[5][6]
Appearance Colorless to light yellow liquid [11[7]

CAS Number 393-52-2 [1][4][6]
Melting Point 4-6 °C [1][4](6]

N _ 189 °C (at 760 mmHg); 90-92
Boiling Point [1][4][6][8]
°C (at 15 mmHg)

Density 1.328 - 1.34 g/mL at 25 °C (11161171

Refractive Index n20/D 1.536 - 1.54 [1][6]

Soluble in organic solvents like
N ether, acetone, and
Solubility ) [2][3]8]
chloroform. Decomposes in

water.

Experimental Protocols

Synthesis of 2-Fluorobenzoyl Chloride from 2-Fluorobenzoic Acid

A common and effective method for the preparation of 2-Fluorobenzoyl chloride is the
reaction of 2-fluorobenzoic acid with thionyl chloride.[3][9]

Materials:

o 2-fluorobenzoic acid (14.0 g, 0.1 mole)
e Thionyl chloride (SOCIz2) (30 ml)

e Benzene (70 ml)

Procedure:
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e Combine 14.0 g (0.1 mole) of 2-fluorobenzoic acid and 70 ml of benzene in a reaction flask.
e Add 30 ml of thionyl chloride to the mixture.

o Reflux the resulting mixture for four hours.[9]

 After the reflux period, allow the mixture to cool to room temperature.

o Concentrate the mixture under vacuum to remove the solvent and excess thionyl chloride.[9]
e The resulting liquid product is 2-fluorobenzoyl chloride.

Applications in Synthetic Chemistry

2-Fluorobenzoyl chloride is a versatile reagent used to introduce the 2-fluorobenzoyl group
into various molecules.[1] A notable application is in the synthesis of 2-fluorobenzoyl thiourea
derivatives, which are of interest in drug discovery due to the wide range of biological activities
exhibited by thiourea compounds.[10]

Workflow for the Synthesis of 2-Fluorobenzoyl Thiourea Derivatives

The synthesis involves a two-step process starting from 2-fluorobenzoyl chloride. First, it is
converted to an isothiocyanate intermediate, which then reacts with an aniline derivative to
yield the final thiourea product.[10]
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Caption: Synthetic pathway for 2-fluorobenzoyl thiourea derivatives.

This workflow highlights the reactivity of the acyl chloride group and its utility in forming new
carbon-nitrogen and carbon-sulfur bonds, which is a cornerstone of medicinal chemistry.[10]
The fluorine atom's high electronegativity can significantly influence the resulting molecule's
chemical properties, which is a key consideration in drug design.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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